Cas no 866347-73-1 (5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866347-73-1
• MF: C₁₈H₁₈ClN₅O₃
• MW: 387.820222377777
• CID: 6477133
• Update Time: 2025-10-29

5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• 5-amino-N-(5-chloro-2-methoxyphenyl)-1-[(3-methoxyphenyl)methyl]triazole-4-carboxamide

• Inchi： 1S/C18H18ClN5O3/c1-26-13-5-3-4-11(8-13)10-24-17(20)16(22-23-24)18(25)21-14-9-12(19)6-7-15(14)27-2/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： PETABCGTHAVCGD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(OC)=C2)C(N)=C(C(NC2=CC(Cl)=CC=C2OC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866347-73-1): A Comprehensive Overview

The compound 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866347-73-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This triazole-based carboxamide derivative exhibits unique structural features, making it a subject of interest for drug discovery and development. Its molecular structure combines a 1,2,3-triazole core with methoxyphenyl and chloromethoxyphenyl substituents, which contribute to its potential biological activities.

In recent years, the scientific community has shown growing interest in triazole derivatives due to their diverse pharmacological properties. The 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide compound aligns with this trend, as researchers explore its potential applications in various therapeutic areas. The presence of both amino and carboxamide functional groups in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of CAS 866347-73-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Pharmaceutical chemists often employ modern synthetic techniques to optimize the production of this compound, including catalytic methods and green chemistry approaches. These synthetic strategies are particularly relevant in today's research landscape, where sustainable chemistry practices are increasingly emphasized.

From a structural perspective, the 1H-1,2,3-triazole-4-carboxamide moiety in this compound represents a privileged scaffold in medicinal chemistry. The combination of this core with specific aromatic substitutions creates molecular diversity that may lead to selective biological activities. Researchers are particularly interested in how the 5-chloro-2-methoxyphenyl and 3-methoxyphenylmethyl groups influence the compound's physicochemical properties and potential therapeutic effects.

Current research trends indicate growing exploration of triazole carboxamide derivatives for various applications. The 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide structure presents opportunities for structure-activity relationship (SAR) studies, which are crucial in modern drug discovery programs. These investigations help scientists understand how modifications to the molecular structure might enhance desired biological properties while minimizing potential side effects.

The pharmaceutical industry's focus on targeted therapies has increased demand for specialized compounds like CAS 866347-73-1. Its structural features suggest potential as a building block for more complex molecules or as a lead compound for further optimization. Researchers are particularly interested in its possible interactions with specific enzyme systems or biological pathways, though detailed mechanism-of-action studies would be required to confirm any therapeutic potential.

Quality control and characterization of 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide involve advanced analytical techniques. Modern laboratories employ HPLC, mass spectrometry, and NMR spectroscopy to verify the compound's purity and structural integrity. These analytical methods are essential for ensuring reproducible research results and meeting the stringent quality standards required in pharmaceutical development.

In the context of current drug discovery challenges, compounds like 866347-73-1 represent valuable tools for addressing unmet medical needs. The scientific literature shows increasing interest in triazole-containing compounds for their potential in various therapeutic areas. While specific applications for this particular derivative are still under investigation, its structural features align with several contemporary research directions in medicinal chemistry.

The market for specialized chemical entities such as 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide continues to grow, driven by pharmaceutical R&D investments and academic research programs. Suppliers of research chemicals have noted increased demand for such compounds, particularly from institutions engaged in early-stage drug discovery and biochemical research.

From a regulatory perspective, CAS 866347-73-1 is typically classified as a research chemical, with its handling and use subject to standard laboratory safety protocols. Researchers working with this compound should follow appropriate safety measures, including the use of personal protective equipment and proper ventilation, in accordance with institutional guidelines and good laboratory practices.

Future research directions for triazole carboxamide derivatives may include exploration of their potential in combination therapies or as part of drug delivery systems. The specific structural attributes of 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide make it particularly interesting for these applications, though additional studies would be necessary to evaluate its suitability.

In conclusion, 5-amino-N-(5-chloro-2-methoxyphenyl)-1-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866347-73-1) represents an important compound in contemporary chemical research. Its unique structural features and potential biological relevance make it a valuable subject for ongoing scientific investigation. As research into triazole-based compounds continues to advance, this particular derivative may contribute to important developments in pharmaceutical science and related fields.